![molecular formula C20H20F3N5O2 B2537682 4,7-Dimethyl-2-(2-methylpropyl)-6-[4-(trifluoromethyl)phenyl]purino[7,8-a]imidazole-1,3-dione CAS No. 899727-01-6](/img/structure/B2537682.png)
4,7-Dimethyl-2-(2-methylpropyl)-6-[4-(trifluoromethyl)phenyl]purino[7,8-a]imidazole-1,3-dione
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
The compound "4,7-Dimethyl-2-(2-methylpropyl)-6-[4-(trifluoromethyl)phenyl]purino[7,8-a]imidazole-1,3-dione" is a structurally complex molecule that appears to be related to a class of tricyclic imidazo[2,1-i]purinones and their analogues, which have been studied for their potential as adenosine receptor antagonists. These compounds are characterized by increased water solubility and the presence of a basic nitrogen atom that can be protonated under physiological conditions .
Synthesis Analysis
The synthesis of related imidazole and purine derivatives has been explored through various methods. A novel route to imidazoles has been developed, which has proven to be a valuable intermediate for the synthesis of purines. This method involves the Thorpe-Ziegler cyclization of appropriate dinitriles, followed by standard procedures to obtain the purine derivatives . Additionally, intramolecular alkylation has been used to obtain new 4-alkyl- or 4-phenyl-7-methyl-1,2-dihydro-7H-imidazo[1,2,3-cd]purine-6,8-diones, which may share some synthetic pathways with the compound .
Molecular Structure Analysis
The molecular structure of related compounds has been characterized using various spectroscopic methods, including 1H, 13C, IR, and MS data. In some cases, 15N NMR data have also been used to confirm the structures and compositions of the compounds . These techniques are essential for understanding the molecular structure of the compound .
Chemical Reactions Analysis
The chemical reactivity of related compounds has been studied, with some derivatives undergoing reactions with isothiocyanates to yield novel compounds. These reactions have led to the formation of spiro-linked and imidazoline derivatives, indicating a potential for diverse chemical reactivity within this class of compounds .
Physical and Chemical Properties Analysis
The physical and chemical properties of related compounds have been investigated through various methods. The acid-base properties and dissociation constants (pKa) have been determined by potentiometric titration and computational calculations, providing insights into the behavior of these compounds under different pH conditions . Chromatographic parameters have been studied using reversed-phase thin-layer chromatography, revealing dependencies on substituents and the nature of the aromatic ring present in the molecule . Additionally, the lipophilicity and metabolic stability of some derivatives have been assessed using micellar electrokinetic chromatography and human liver microsomes, which are important factors in determining the pharmacokinetic profile of these compounds .
Scientific Research Applications
Synthesis and Chemical Properties
- Mesoionic Compounds Synthesis : Mesoionic compounds resembling the purine-2,8-dione structure have been synthesized, exploring their tautomeric forms and reactions, including hydrolytic ring-opening and 1,3-dipolar cycloadditions to produce complex heterocycles (Coburn & Taylor, 1982).
- Imidazo[1,2-a]-s-Triazine Nucleosides : Innovative synthesis of imidazo[1,2-a]-s-triazin-4-one and its nucleoside and nucleotide derivatives, unveiling a new class of purine analogs with potential antiviral activity (Kim et al., 1978).
- Tricyclic Water-Soluble Purine Derivatives : Development of tricyclic imidazo[2,1-i]purinones and analogues aimed at adenosine receptor antagonism, showcasing increased water solubility and receptor affinity due to structural modifications (Müller et al., 2002).
Future Directions
properties
IUPAC Name |
4,7-dimethyl-2-(2-methylpropyl)-6-[4-(trifluoromethyl)phenyl]purino[7,8-a]imidazole-1,3-dione |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H20F3N5O2/c1-11(2)9-27-17(29)15-16(25(4)19(27)30)24-18-26(15)10-12(3)28(18)14-7-5-13(6-8-14)20(21,22)23/h5-8,10-11H,9H2,1-4H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GKSSPCTZFZXLIZ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CN2C3=C(N=C2N1C4=CC=C(C=C4)C(F)(F)F)N(C(=O)N(C3=O)CC(C)C)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H20F3N5O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
419.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.